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Compound of Interest

Oxacyclohexadec-13-en-2-one,
(13E)-

cat. No.: B12686195

Compound Name:

Essential Safety and Handling Guide for (13E)-
Oxacyclohexadec-13-en-2-one

This guide provides crucial safety and logistical information for the handling and disposal of
(13E)-Oxacyclohexadec-13-en-2-one, a macrocyclic lactone used in research and fragrance
development. The following procedures are designed to ensure the safety of laboratory
personnel and to minimize environmental impact.

Physical and Chemical Properties

A summary of the key physical and chemical properties of (13E)-Oxacyclohexadec-13-en-2-
one and its isomers is presented below. This data is essential for understanding its behavior
and potential hazards.
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Property Value

Molecular Formula C15H2602[1]

Molecular Weight 238.37 g/mol [1]

Appearance Colorless to pale yellow clear liquid to solid[2]
Boiling Point 333 °C to 384 °C[2][3]

Flash Point Approximately 156.5 °C to 161.2 °C[2][4]

Very low (e.g., 0.1484 mg/L to 1.859 mg/L at

Water Solubility 25°C)[2][4]

logP (o/w) 5.060 to 5.45[2][3]

Hazard Identification and Personal Protective
Equipment (PPE)

While specific GHS hazard classifications for (13E)-Oxacyclohexadec-13-en-2-one are not
consistently reported, related isomers are noted for being very toxic to aquatic life with long-
lasting effects[3][5]. Prudent laboratory practice dictates treating it with appropriate caution. The
following PPE is mandatory when handling this compound:

Hand Protection: Wear chemical-impermeable gloves (e.g., nitrile rubber).

Eye Protection: Use safety glasses with side-shields or chemical goggles.

Skin and Body Protection: A standard laboratory coat is required. Ensure full skin coverage.

Respiratory Protection: If working in a poorly ventilated area or if aerosols may be generated,
use a NIOSH-approved respirator.

Operational Plan for Handling

Adherence to this step-by-step handling protocol is critical for safety and to maintain the
integrity of the research.

e Preparation:
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[e]

Ensure adequate ventilation, such as a chemical fume hood.[3]

o

Assemble all necessary equipment and reagents before handling the compound.

[¢]

Verify that an appropriate fire extinguisher (dry chemical, carbon dioxide, or alcohol-
resistant foam) is accessible.[3]

[¢]

Locate and ensure the functionality of the nearest safety shower and eyewash station.

e Handling:

[¢]

Wear the appropriate PPE as specified above.

[¢]

Avoid contact with skin and eyes.[3]

[e]

Avoid the formation of dust and aerosols.[3]

o

Use non-sparking tools to prevent ignition sources.[3]

[¢]

Handle in a well-ventilated place.[3]
e Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]
o Keep away from incompatible materials and foodstuff containers.[3]
Emergency Procedures
In the event of an exposure or spill, follow these procedures immediately:

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[3]

» Skin Contact: Remove contaminated clothing immediately. Wash the affected area with soap
and plenty of water. Consult a doctor.[3]

» Eye Contact: Rinse with pure water for at least 15 minutes. Seek immediate medical
attention.[3]
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 Ingestion: Rinse the mouth with water. Do not induce vomiting. Call a doctor or Poison
Control Center immediately.[3]

o Spill: Evacuate personnel to a safe area. Remove all sources of ignition. Ventilate the area.
Prevent further leakage if it is safe to do so. Collect spillage using an inert absorbent material
and dispose of it as hazardous waste. Do not let the chemical enter drains.[3]

Disposal Plan

Proper disposal is essential to prevent environmental contamination, particularly given the
aguatic toxicity of related compounds.

o Waste Collection:

o Collect all waste material, including unused product and contaminated disposables (e.g.,
gloves, absorbent paper), in a designated, labeled, and sealed container for hazardous
chemical waste.

» Disposal:
o Dispose of the chemical waste through a licensed professional waste disposal service.

o Do not allow the product to be released into the environment.[3]
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Emergency Response

Start: Handling Oxacyclohexadec-13-en-2-one Exposure Event m

Ensure Adequate Ventilation Contain and Clean Up Spill

Assemble Equipment Follow Specific First Aid

Verify Fire Extinguisher Access

Locate Safety Shower & Eyewash

Handlin% Protocol

Wear Appropriate PPE

Avoid Contact and Aerosol Formation

Use in a Well-Ventilated Area

Store in a Cool, Dry, Ventilated Place

Disposal‘\'Norkﬂow

Collect Waste in Labeled Container

\

Engage Licensed Disposal Service

A\

Prevent Environmental Release

\

End: Safe Completion

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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